(E)-3-[5-(2-bromophenyl)furan-2-yl]-2-cyano-N,N-diethylprop-2-enamide

• IUPAC Name: (E)-3-[5-(2-bromophenyl)furan-2-yl]-2-cyano-N,N-diethylprop-2-enamide
• InChI: InChI=1S/C18H17BrN2O2/c1-3-21(4-2)18(22)13(12-20)11-14-9-10-17(23-14)15-7-5-6-8-16(15)19/h5-11H,3-4H2,1-2H3/b13-11+
• InChI Key: SPRWHXPSPHUBHL-ACCUITESSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=CC1=CC=C(O1)C2=CC=CC=C2Br)C#N
• Isomeric SMILES: CCN(CC)C(=O)/C(=C/C1=CC=C(O1)C2=CC=CC=C2Br)/C#N
• Molecular Formula: C18H17BrN2O2
• Molecular Weight: 373.2 g/mol

Description

The compound is a furan derivative. Furans are a class of organic compounds that consist of a five-membered aromatic ring with four carbon atoms and one oxygen. The presence of the bromophenyl group indicates that this compound may have been synthesized for specific chemical properties or reactions.

Chemical Reactions Analysis

Furan compounds are known to undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and Diels-Alder reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with. Without specific information, it’s difficult to determine the exact mechanism of action.

Future Directions

The future directions for this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, future research might focus on improving its efficacy or reducing side effects.